Cas no 1048001-65-5 (3-[(2-bromophenyl)carbamoyl]-2-[(2-ethylhexyl)amino]propanoic acid)

• Product Name: 3-[(2-bromophenyl)carbamoyl]-2-[(2-ethylhexyl)amino]propanoic acid
• CAS No: 1048001-65-5
• MF: C₁₈H₂₇BrN₂O₃
• MW: 399.32258439064
• CID: 5471647
• PubChem ID: 18581096
• Update Time: 2025-10-29

3-[(2-bromophenyl)carbamoyl]-2-[(2-ethylhexyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS005143482
• 1048001-65-5
• F2721-0428
• 4-(2-bromoanilino)-2-(2-ethylhexylamino)-4-oxobutanoic acid
• 3-[(2-BROMOPHENYL)CARBAMOYL]-2-[(2-ETHYLHEXYL)AMINO]PROPANOIC ACID
• 4-((2-bromophenyl)amino)-2-((2-ethylhexyl)amino)-4-oxobutanoic acid
• 3-[(2-bromophenyl)carbamoyl]-2-[(2-ethylhexyl)amino]propanoic acid

• Inchi： 1S/C18H27BrN2O3/c1-3-5-8-13(4-2)12-20-16(18(23)24)11-17(22)21-15-10-7-6-9-14(15)19/h6-7,9-10,13,16,20H,3-5,8,11-12H2,1-2H3,(H,21,22)(H,23,24)
• InChI Key： BUYLNWKMJRDLDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CC(C(=O)O)NCC(CC)CCCC)=O

Computed Properties

• Exact Mass: 398.12051g/mol
• Monoisotopic Mass: 398.12051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(2-bromophenyl)carbamoyl]-2-[(2-ethylhexyl)amino]propanoic acid

Comprehensive Overview of 3-[(2-bromophenyl)carbamoyl]-2-[(2-ethylhexyl)amino]propanoic acid (CAS No. 1048001-65-5)

3-[(2-bromophenyl)carbamoyl]-2-[(2-ethylhexyl)amino]propanoic acid (CAS No. 1048001-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1048001-65-5, features a 2-bromophenyl group and a 2-ethylhexyl side chain, which contribute to its potential applications in drug development and material science. Researchers are particularly interested in its carbamoyl and amino propanoic acid functionalities, which may play a role in modulating biological activity.

In recent years, the demand for custom synthesis and high-purity intermediates like 3-[(2-bromophenyl)carbamoyl]-2-[(2-ethylhexyl)amino]propanoic acid has surged, driven by advancements in targeted drug delivery and small molecule therapeutics. The compound's bromophenyl moiety is particularly noteworthy, as it is often explored in the context of enzyme inhibition and receptor binding. This aligns with current trends in precision medicine, where researchers seek compounds with specific functional groups to enhance efficacy and reduce side effects.

The synthesis of CAS No. 1048001-65-5 typically involves multi-step organic reactions, including amide coupling and N-alkylation, which are critical for achieving the desired molecular architecture. Its propanoic acid backbone further enhances its solubility in polar solvents, making it suitable for formulation studies. Given the growing interest in bioactive small molecules, this compound is frequently discussed in forums focusing on medicinal chemistry and drug discovery.

From an industrial perspective, 3-[(2-bromophenyl)carbamoyl]-2-[(2-ethylhexyl)amino]propanoic acid is often sourced for research-grade applications, particularly in high-throughput screening and structure-activity relationship (SAR) studies. Its 2-ethylhexyl chain introduces lipophilicity, a property highly valued in the design of membrane-permeable drugs. This characteristic is especially relevant in the development of CNS-targeting agents, a hot topic in neuroscience research.

Environmental and green chemistry considerations are also shaping the discourse around compounds like CAS No. 1048001-65-5. Researchers are increasingly focused on optimizing synthetic routes to minimize waste and energy consumption, aligning with global sustainability goals. The compound's bromine atom offers opportunities for further functionalization, making it a versatile building block in organic synthesis.

In summary, 3-[(2-bromophenyl)carbamoyl]-2-[(2-ethylhexyl)amino]propanoic acid (CAS No. 1048001-65-5) represents a compelling case study in modern chemical innovation. Its structural features and potential applications resonate with key trends in pharmaceutical R&D, material science, and sustainable chemistry. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in cutting-edge research.